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Compound of Interest

Compound Name: ZINC08383544

Cat. No.: B611939

For Researchers, Scientists, and Drug Development Professionals

Introduction: ZINC08383544, systematically named N-(3-methoxyphenyl)-4-methyl-3-
nitrobenzenesulfonamide, is a molecule of interest within chemical libraries for drug discovery.
Due to the absence of published, peer-reviewed synthesis pathways for this specific
compound, this technical guide outlines a feasible and robust synthetic route based on well-
established principles of organic chemistry. The proposed pathway involves a two-step process
commencing with commercially available starting materials. This document provides a detailed
retrosynthetic analysis, step-by-step experimental protocols, and the necessary logical
diagrams to facilitate its synthesis in a laboratory setting.

Proposed Synthesis Pathway

The synthesis of ZINC08383544 can be logically approached by forming the sulfonamide bond
as the final key step. This retrosynthetic approach disconnects the target molecule into two
primary precursors: an amine and a sulfonyl chloride.
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Target Molecule

ZINC08383544
(N-(3-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide)

Sulfonamide bond

disconnection
Key Precursors
4 Y
(4-methyl-3-nitrobenzenesulfonyl chloride) (3-methoxyani|ine)
(Z-Nitrotoluene) (Chlorosulfonic Acid)

(4-methyl-3-nitrobenzenesulfonyl chloride) (S-Methoxyaniline)

+ Pyridine
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- node action T~ Start: Dissolve 3-methoxyaniline
_step L S and pyridine in DCM
Cool to 0°C

Add 4-methyl-3-nitrobenzenesulfonyl
chloride solution dropwise

Stir at room temperature
for 12-16 hours

!

Work-up:
- Dilute with DCM
- Wash with HCI, H20, NaHCO3, Brine

Dry organic layer (MgSO4),
filter, and concentrate

( Purify by recrystallization )

or column chromatography

Final Product:
ZINC08383544

Click to download full resolution via product page

 To cite this document: BenchChem. [An In-depth Technical Guide to the Proposed Synthesis
of ZINC08383544]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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